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Compound of Interest

Compound Name: Plastochromanol 8

Cat. No.: B1237563

Ensuring laboratory safety and environmental responsibility is paramount when handling
chemical compounds. This document provides essential guidance on the proper disposal
procedures for Plastochromanol-8, a lipid-soluble antioxidant, for researchers, scientists, and
drug development professionals.

While a specific Safety Data Sheet (SDS) for Plastochromanol-8 is not readily available, its
chemical properties as a tocochromanol suggest it should be handled as a standard, non-
hazardous chemical waste. The following procedures are based on general laboratory safety
protocols for such substances.

Chemical and Physical Properties of
Plastochromanol-8

For safe handling and disposal, it is crucial to be aware of the known properties of
Plastochromanol-8.
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Property Value Source
Molecular Formula C53H8202 PubChem[1]
Molecular Weight 751.2 g/mol PubChem[1]
Not specified (likely an oil or
Appearance ] Inferred
waxy solid)
Solubility Lipid-soluble PNASI[2][3]
Known Hazards Not classified as hazardous Inferred from available data

Step-by-Step Disposal Procedures

Adherence to the following step-by-step procedures will ensure the safe and compliant disposal
of Plastochromanol-8 waste.

1. Unused or Waste Plastochromanol-8 (Pure or in Solution):

o Step 1: Characterization as Chemical Waste. All unused or waste Plastochromanol-8,
whether in its pure form or in a solvent, must be treated as chemical waste.

o Step 2: Segregation. Do not mix Plastochromanol-8 waste with other waste streams unless
explicitly permitted by your institution's environmental health and safety (EHS) office. It
should be collected in a dedicated, properly labeled, and sealed waste container.

o Step 3: Container Labeling. The waste container must be clearly labeled with
"Plastochromanol-8 Waste" and the name of the solvent if it is in a solution. The label should
also include the date of accumulation and the responsible researcher's name.

o Step 4: Storage. Store the sealed waste container in a designated satellite accumulation
area within the laboratory. This area should be away from general lab traffic and
incompatible materials.

o Step 5: Arrange for Pickup. Once the container is full or has reached its storage time limit as
per institutional guidelines, contact your EHS office to arrange for a chemical waste pickup.

2. Empty Plastochromanol-8 Containers:
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o Step 1: Decontamination. Rinse the empty container with a suitable solvent (e.g., ethanol or
acetone) three times.

» Step 2: Rinsate Collection. The solvent rinsate must be collected and disposed of as
chemical waste, following the procedure for unused Plastochromanol-8.

» Step 3: Container Disposal. Once triple-rinsed, the container can typically be disposed of as
general laboratory glass or plastic waste. However, confirm this with your institutional
guidelines.[4] Do not place empty chemical bottles in regular recycling bins unless explicitly
permitted.[4]

3. Contaminated Labware and Personal Protective Equipment (PPE):

o Step 1: Segregation. All labware (e.g., pipette tips, centrifuge tubes) and PPE (e.g., gloves,
absorbent pads) contaminated with Plastochromanol-8 should be segregated from regular
trash.

o Step 2: Collection. Collect these materials in a designated, clearly labeled solid waste
container.

» Step 3: Disposal. Dispose of the container as chemical solid waste through your institution's
EHS office.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Plastochromanol-8 and related waste materials.
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Plastochromanol-8 Disposal Workflow
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Caption: Decision workflow for the proper disposal of Plastochromanol-8 waste.
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By following these procedures and the accompanying workflow, laboratory personnel can
ensure the safe and environmentally responsible disposal of Plastochromanol-8, fostering a
culture of safety and compliance. Always consult your institution's specific environmental health
and safety guidelines for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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